Cas no 868552-08-3 ((3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one)

• Product name: (3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one
• CAS No: 868552-08-3
• MF: C₇H₁₂N₂O
• MW: 140.18298
• MDL: MFCD13178725
• CID: 1119744
• PubChem ID: 69198641

(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• (3aS,7aS)-octahydro-3H-Pyrrolo[3,4-c]pyridin-3-one
• (3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one
• SCHEMBL4806245
• (3ar,7ar)-rel-octahydro-3h-pyrrolo[3,4-c]pyridin-3-one
• (3aS,7aS)-Octahydro-1H-pyrrolo[3,4-c]pyridin-3-one
• 868552-08-3
• CS-0057295
• P11594
• (3AS,7AS)-OCTAHYDROPYRROLO[3,4-C]PYRIDIN-3-ONE
• 3H-Pyrrolo[3,4-c]pyridin-3-one, octahydro-, (3aS,7aS)-

• MDL： MFCD13178725
• Inchi： InChI=1S/C7H12N2O/c10-7-6-4-8-2-1-5(6)3-9-7/h5-6,8H,1-4H2,(H,9,10)/t5-,6-/m1/s1
• InChI Key： SXNMNJGBKPGDPH-PHDIDXHHSA-N
• SMILES： [H][C@@]12CNC(=O)[C@]1([H])CNCC2

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives